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Compound of Interest

Compound Name: 3-(Hydroxymethyl)isonicotinic acid
CAS No.: 81113-13-5
Cat. No.: B1626736

Get Quote

Executive Chemical Profile

Before disposal, you must verify the exact isomer. This compound is structurally distinct from its

common analogs (e.g., 3-hydroxyisonicotinic acid), which alters its reactivity profile.
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Parameter Specification Critical Note

L Do not confuse with 2-
3-(Hydroxymethyl)isonicotinic

Chemical Name - (Hydroxymethyl) or 3-Hydroxy
analogs.

CAS Number 81113-13-5 Verify against container label.

Formula C7H7NOs3 MW: 153.14 g/mol

Physical State Solid (Powder) Hygroscopic; store desicated.

Contains both basic Pyridine N

Acidity/Basicity Amphoteric o
and acidic -COOH.
Incompatible with Strong
Reactivity Primary Alcohol Group Oxidizers (e.g., KMnOa,

Chromic acid).

Why This Matters:

The amphoteric nature of this molecule means it can buffer aqueous solutions, potentially
masking pH changes in waste streams. The hydroxymethyl group at position 3 is susceptible to
oxidation; mixing this waste with strong oxidizing agents (like nitric acid waste) can generate
heat or unstable intermediates.

Hazard Identification & PPE

Treat as a Hazardous Chemical Intermediate. While specific toxicology data for this isomer is
limited, it follows the hazard profile of pyridine-carboxylic acid derivatives.

e GHS Classification (Inferred):
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e RCRA Classification (USA):
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o Not P-listed or U-listed specifically.
o Waste Code: Non-regulated organic solid (unless mixed with listed solvents).

o Recommendation: Dispose of as Hazardous Chemical Waste (Incineration) to ensure
complete destruction of the pyridine ring.

Required PPE

e Respiratory: N95 or P100 particulate respirator if handling open powder outside a fume
hood.

o Dermal: Nitrile gloves (0.11 mm minimum thickness).
e Ocular: Chemical splash goggles (ANSI Z87.1).
Waste Segregation Logic
Proper segregation prevents "cocktail" reactions in waste drums.
e Do NOT Mix With:
o Oxidizing Acids: Nitric acid, Perchloric acid (Risk: Exothermic oxidation of alcohol group).

o Reactive Metals: Sodium, Potassium (Risk: Hydrogen gas evolution from -COOH and -
OH).

e Acceptable Co-Disposal:
o Other non-halogenated organic solids.
o Pyridine derivatives.[1][2][3][4][5]

o Weak organic acids.

Disposal Workflows
Workflow A: Solid Waste (Primary Route)

Best for: Expired reagents, synthesis byproducts, contaminated solids.
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o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.
e Labeling: Affix a hazardous waste label.

o Constituents: "3-(Hydroxymethyl)isonicotinic acid, Solid."

o Hazards: Check "Irritant" and "Toxic."[4]

o Packing: Double-bag the solid in clear polyethylene bags before placing it in the drum to
minimize dust generation during final incineration.

Workflow B: Liquid Waste (Solutions)

Best for: HPLC waste, mother liquors, reaction mixtures.

e Check pH: Ensure the solution pH is between 5 and 9. If highly acidic or basic, neutralize
slowly to prevent heat generation in the waste container.

» Solvent Compatibility:
o Aqueous Solutions: Collect in "Agueous Waste" carboys.

o Organic Solvents: Collect in "Non-Halogenated Organic" carboys (unless chlorinated
solvents were used).

o Precipitation Risk: As an amphoteric solid, it may precipitate if the waste stream pH shifts.
Ensure the waste container is not filled >90% to allow for agitation if needed.

Visual Decision Aids
Diagram 1: Waste Stream Selection Logic

This decision tree guides you to the correct waste container based on the physical state of the
material.
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Start: Material to Dispose

Physical State?

Solid / Powder Liquid / Solution

Is it Pure or Mixture? Primary Solvent?

Pure Chemical Contaminated Glass ethanol/Ethanol/DMSO\Water/Buffers Chlorinated Solvents

Solid Chemical Waste
(HDPE Drum)

Sharps Container
(If needles/glass)

Organic Solvent Waste
(Non-Halogenated)

Aqueous Waste
(Check pH)

Halogenated Waste
(If DCM/Chloroform used)

Click to download full resolution via product page

Caption: Logical flow for selecting the compliant waste stream based on physical state and
solvent composition.

Diagram 2: Spill Response Protocol

Immediate actions to take in the event of a benchtop spill.

Evacuate Lab
Call EHS

Major Spill (>100g

Assess Volume & Hazard
(Isit > 100g?)

Spill Detected Minor Spill (<100g)

Don PPE: Containment: Cleanup: Decontamination: Disposal:
Gloves, Goggles, N95 Cover with absorbent pads Sweep (Solids) or Wipe (Liquids) Wash area with soap & water Place all debris in HazWaste bag

Click to download full resolution via product page
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Caption: Step-by-step response for minor laboratory spills (<100g) ensuring personnel safety.

Regulatory & Compliance Notes

o US EPA: While not a listed waste, the "Cradle-to-Grave" responsibility (RCRA) requires you
to characterize the waste. The safest characterization is Class 9 Miscellaneous Hazardous
Material during transport if not mixed with other hazards.

« Incineration: The preferred destruction method is rotary kiln incineration. The pyridine ring is
stable and resistant to biological degradation in standard wastewater treatment. Do not flush
down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1502003
https://pubchem.ncbi.nlm.nih.gov/compound/1502003
https://www.chemimpex.com/products/17262
https://www.benchchem.com/product/b1626736/docs#standard-operating-procedure-disposal-of-3-hydroxymethyl-isonicotinic-acid
https://www.benchchem.com/product/b1626736/docs#standard-operating-procedure-disposal-of-3-hydroxymethyl-isonicotinic-acid
https://www.benchchem.com/product/b1626736/docs#standard-operating-procedure-disposal-of-3-hydroxymethyl-isonicotinic-acid
https://www.benchchem.com/product/b1626736/docs#standard-operating-procedure-disposal-of-3-hydroxymethyl-isonicotinic-acid
https://www.benchchem.com/product/b1626736?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

